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Compound of Interest

Compound Name: 2-Bromoethanol

Cat. No.: B042945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Bromoethanol, also known as ethylene bromohydrin, is a bifunctional organic compound

with the CAS number 540-51-2.[1] Its structure, containing both a hydroxyl group and a

bromine atom, confers a high degree of reactivity, making it a valuable intermediate in a

multitude of organic syntheses.[1] This guide provides a detailed overview of 2-Bromoethanol,
encompassing its physicochemical properties, safety and handling protocols, common

applications in research and development, and detailed experimental procedures. Particular

emphasis is placed on its role as a synthetic building block and its mechanism of toxicity.

Physicochemical and Safety Data
A thorough understanding of the physical, chemical, and safety properties of 2-Bromoethanol
is paramount for its safe handling and effective use in experimental settings.

Physicochemical Properties
The key physicochemical properties of 2-Bromoethanol are summarized in the table below for

quick reference.
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Property Value References

Molecular Formula C₂H₅BrO [2][3]

Molecular Weight 124.96 g/mol [3]

Appearance Colorless to pale yellow liquid [1][2]

Odor Sweet odor [2]

Boiling Point 149-150 °C (decomposes) [1][4]

56-57 °C at 27 hPa [5]

Melting Point -80 °C [1][5]

Density 1.763 g/mL at 25 °C [6]

Flash Point 110 °C (closed cup) [5][6]

Vapor Pressure 3.2 hPa at 20 °C [5]

Solubility Soluble in water [2]

Refractive Index n20/D 1.492 [6]

Safety and Handling
2-Bromoethanol is a hazardous substance and requires strict adherence to safety protocols. It

is toxic if swallowed, in contact with skin, or if inhaled, and it causes severe skin burns and eye

damage.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://wap.guidechem.com/encyclopedia/2-bromoethanol-dic4921.html
https://isotope.com/all-products/2-bromoethanol-1-2-13c2-clm-875-01
https://isotope.com/all-products/2-bromoethanol-1-2-13c2-clm-875-01
https://www.chemicalbook.com/article/the-toxicity-of-2-bromoethanol.htm
https://wap.guidechem.com/encyclopedia/2-bromoethanol-dic4921.html
https://wap.guidechem.com/encyclopedia/2-bromoethanol-dic4921.html
https://www.chemicalbook.com/article/the-toxicity-of-2-bromoethanol.htm
https://pubmed.ncbi.nlm.nih.gov/6322476/
https://www.scbt.com/p/2-bromoethanol-540-51-2
https://www.chemicalbook.com/article/the-toxicity-of-2-bromoethanol.htm
https://www.scbt.com/p/2-bromoethanol-540-51-2
https://www.benchchem.com/product/b042945
https://www.scbt.com/p/2-bromoethanol-540-51-2
https://www.benchchem.com/product/b042945
https://www.scbt.com/p/2-bromoethanol-540-51-2
https://wap.guidechem.com/encyclopedia/2-bromoethanol-dic4921.html
https://www.benchchem.com/product/b042945
https://www.benchchem.com/product/b042945?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6322476/
https://www.scbt.com/p/2-bromoethanol-540-51-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Information Details References

GHS Pictograms Danger [5][6]

Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with skinH314:

Causes severe skin burns and

eye damageH331: Toxic if

inhaled

[4][5]

Precautionary Statements

P261: Avoid breathing mist or

vapours.P280: Wear protective

gloves/ protective clothing/ eye

protection/ face

protection.P301 + P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.P303 + P361

+ P353: IF ON SKIN (or hair):

Take off immediately all

contaminated clothing. Rinse

skin with water.P305 + P351 +

P338: IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[5]

Personal Protective Equipment

(PPE)

Faceshields, gloves, goggles,

type ABEK (EN14387)

respirator filter.

[6]

Storage

Store below +30°C in a well-

ventilated place. Keep

container tightly closed.

[5][7]

Applications in Research and Drug Development
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The dual functionality of 2-Bromoethanol makes it a versatile reagent in organic synthesis,

with significant applications in the pharmaceutical and agrochemical industries.[1]

Pharmaceutical Synthesis: It serves as a crucial starting material or intermediate in the

synthesis of a wide array of pharmaceutical compounds, including anticancer and anti-

inflammatory agents.[1]

Agrochemical Development: 2-Bromoethanol is utilized in the production of various

pesticides, herbicides, and insecticides.[1]

Organic Synthesis: It is widely used as a reagent for introducing the 2-hydroxyethyl moiety

into molecules. This is particularly useful in the synthesis of heterocyclic compounds.

Biochemical Research: In biochemistry, it is employed as a cross-linking agent and for the

modification of biomolecules, such as proteins and nucleic acids, by alkylating nucleophilic

residues.

Specialty Chemicals: It is also used in the synthesis of surfactants and as a comonomer in

certain polymerization reactions.[1]

Experimental Protocols
The following sections detail established methods for the synthesis of 2-Bromoethanol.

Synthesis from Ethylene Oxide and Hydrobromic Acid
This is a common and high-yield method for the preparation of 2-Bromoethanol.

Materials:

46% Hydrobromic acid (HBr)

Ethylene oxide

Anhydrous sodium carbonate (Na₂CO₃)

Anhydrous sodium sulfate (Na₂SO₄)
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Ether

Procedure:

A three-necked flask equipped with a stirrer, a gas inlet tube, and a thermometer is placed in

an ice-salt bath.

550 cc of 46% hydrobromic acid is added to the flask and cooled to below 10°C.

132 g of ethylene oxide is bubbled through the cooled acid over approximately 2.5 hours,

while maintaining the temperature below 10°C with vigorous stirring.

Stirring is continued for an additional hour after the ethylene oxide addition is complete.

The excess hydrobromic acid is neutralized by the slow addition of anhydrous sodium

carbonate until the solution is no longer acidic.

Anhydrous sodium sulfate is added to the solution until it is saturated, which will cause a

layer of 2-Bromoethanol to separate.

The 2-Bromoethanol layer is collected, and the aqueous layer is extracted twice with ether.

The collected organic layers are combined and dried over anhydrous sodium sulfate.

The ether is removed by distillation at atmospheric pressure.

The remaining residue is distilled under reduced pressure, collecting the fraction boiling at

55–59°C/22 mm Hg to yield pure 2-Bromoethanol.
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Synthesis of 2-Bromoethanol from Ethylene Oxide

Reaction Setup

Reaction

Workup

Purification

Three-necked flask

46% Hydrobromic Acid

Add

Ice-salt bath (<10°C)

Place in

Reaction under stirring

Ethylene Oxide

Bubble through (2.5h)

Neutralize with Na₂CO₃

Saturate with Na₂SO₄

Extract with Ether

Dry with Na₂SO₄

Remove Ether (distillation)

Vacuum Distillation

Pure 2-Bromoethanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Bromoethanol.
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Synthesis from Ethylene and Bromine Water
An alternative method involves the reaction of ethylene gas with a dilute solution of bromine in

water.

Materials:

Ethylene gas

Bromine

Water

Anhydrous sodium carbonate (Na₂CO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Ether

Procedure:

Ethylene gas is passed through an ice-cold solution of bromine in water.

The reaction is continued with the gradual addition of more bromine until the desired amount

has reacted.

The lower layer of ethylene dibromide, a byproduct, is separated.

The aqueous layer is neutralized with sodium carbonate.

The 2-Bromoethanol is extracted from the aqueous layer using ether.

The ether extract is dried over anhydrous sodium sulfate.

The ether is evaporated, and the remaining liquid is distilled to yield 2-Bromoethanol.

Mechanism of Toxicity
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The toxicity of 2-Bromoethanol is primarily attributed to its metabolic activation. The key

pathway involves the cytochrome P450 enzyme system, specifically CYP2E1.

Metabolic Activation: 2-Bromoethanol is metabolized by CYP2E1 to form

bromoacetaldehyde.

Increased Toxicity: Bromoacetaldehyde is more toxic than the parent compound.

Cellular Effects: The presence of bromoacetaldehyde leads to the depletion of glutathione

(GSH), a critical antioxidant in cells. This depletion, in turn, results in increased lipid

peroxidation.

Cytotoxicity: The combination of GSH depletion and lipid peroxidation leads to cellular

damage and cytotoxicity.

Metabolic Pathway and Toxicity of 2-Bromoethanol

2-Bromoethanol

Bromoacetaldehyde (More Toxic)

CYP2E1

Glutathione (GSH) Depletion

Lipid Peroxidation

Leads to

Cytotoxicity
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Click to download full resolution via product page

Caption: Metabolic activation and toxicity of 2-Bromoethanol.

Conclusion
2-Bromoethanol is a chemical of significant interest to researchers and professionals in drug

development and organic synthesis. Its utility as a reactive intermediate is well-established.

However, its considerable toxicity necessitates careful handling and a thorough understanding

of its safety profile. The information presented in this guide, including the structured data tables

and detailed experimental and mechanistic diagrams, serves as a comprehensive resource for

the safe and effective use of 2-Bromoethanol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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